Cas no 656241-21-3 (Benzenepentanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methoxy-3-(3-methoxypropoxy)- γ-(1-methylethyl)-, methyl ester, (αS,γS)-)

• Product Name: Benzenepentanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methoxy-3-(3-methoxypropoxy)- γ-(1-methylethyl)-, methyl ester, (αS,γS)-
• CAS No: 656241-21-3
• MF: C₁₃H₈O₄S₂
• MW: 292.330221176147
• CID: 860187
• PubChem ID: 375904
• Update Time: 2025-04-19

Benzenepentanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methoxy-3-(3-methoxypropoxy)- γ-(1-methylethyl)-, methyl ester, (αS,γS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methoxy-3-(3-methoxypropoxy)- γ-(1-methylethyl)-, methyl ester, (αS,γS)-
• (4,8-dioxothieno[3,2-f][1]benzothiol-2-yl)methyl acetate
• ACETIC ACID, (4,8-DIOXOBENZO[1,2-B:5,4-B']DITHIOPHENE- 2-YL)METHYL ESTER
• (4,8-dioxo-4,8-dihydrobenzo[1,2-b:5,4-b']bisthiophen-2-yl)methyl acetate
• (αS,γS)-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methoxy-3-(3-methoxypropoxy)-γ-(1-methylethyl)-Benzenepentanoic acid methyl ester

• Inchi： 1S/C13H8O4S2/c1-6(14)17-5-7-4-9-10(15)8-2-3-18-12(8)11(16)13(9)19-7/h2-4H,5H2,1H3
• InChI Key： XMLWMBFZLBAVFQ-UHFFFAOYSA-N
• SMILES： S1C(COC(C)=O)=CC2C(C3C=CSC=3C(C1=2)=O)=O

Computed Properties

• Exact Mass: 467.28843
• Monoisotopic Mass: 291.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.531
• Boiling Point: 484.9°C at 760 mmHg
• Flash Point: 247°C
• Refractive Index: 1.671
• PSA: 92.32